Cas no 71550-33-9 (Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione,16,17-bis(decyloxy)-)

• Product Name: Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione,16,17-bis(decyloxy)-
• CAS No: 71550-33-9
• MF: C₅₄H₅₆O₄
• MW: 769.020055770874
• CID: 570161
• PubChem ID: 172825
• Update Time: 2025-06-03

Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione,16,17-bis(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione,16,17-bis(decyloxy)-
• 16,17-bis(decyloxy)anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione
• 16,17-Bis(decyloxy)violanthrone
• Anthra(9,1,2-cde)benzo(rst)pentaphene-5,10-dione, 16,17-bis(decyloxy)-
• SCHEMBL459586
• EINECS 275-606-3
• 30,34-didecoxynonacyclo[18.10.2.22,5.03,16.04,13.06,11.017,31.022,27.028,32]tetratriaconta-1(30),2(34),3(16),4(13),5(33),6,8,10,14,17(31),18,20(32),22,24,26,28-hexadecaene-12,21-dione
• 30,34-didecoxynonacyclo[18.10.2.2^{2,5.0^{3,16.0^{4,13.0^{6,11.0^{17,31.0^{22,27.0^{28,32]tetratriaconta-1(30),2(34),3(16),4(13),5(33),6,8,10,14,17(31),18,20(32),22,24,26,28-hexadecaene-12,21-dione
• AMY37419
• Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione, 16,17-bis(decyloxy)-
• NS00037248
• A866417
• DTXSID3072377
• 71550-33-9

• Inchi： 1S/C54H56O4/c1-3-5-7-9-11-13-15-21-31-57-45-33-43-35-23-17-19-25-39(35)53(55)41-29-27-37-38-28-30-42-48-44(36-24-18-20-26-40(36)54(42)56)34-46(52(50(38)48)51(45)49(37)47(41)43)58-32-22-16-14-12-10-8-6-4-2/h17-20,23-30,33-34H,3-16,21-22,31-32H2,1-2H3
• InChI Key： YTNNSUYQMZKRFE-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCC)C1C=C2C3C=CC=CC=3C(C3C=CC4C5=CC=C6C(C7C=CC=CC=7C7C=C(C(C=1C=4C2=3)=C5C=76)OCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 768.41786026g/mol
• Monoisotopic Mass: 768.41786026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 58
• Rotatable Bond Count: 20
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.179
• Refractive Index: 1.665

Additional information on Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione,16,17-bis(decyloxy)-

Research Brief on Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione,16,17-bis(decyloxy)- (CAS: 71550-33-9)

Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione,16,17-bis(decyloxy)- (CAS: 71550-33-9) is a synthetic polycyclic aromatic hydrocarbon derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have focused on its unique photophysical properties, chemical stability, and potential biomedical applications, particularly in the development of novel therapeutics and diagnostic agents.

This compound belongs to a class of extended π-conjugated systems, which exhibit strong absorption and emission characteristics in the visible to near-infrared spectrum. These properties make it a promising candidate for applications such as organic electronics, photodynamic therapy, and fluorescent labeling in biological systems. The bis(decyloxy) side chains enhance its solubility in organic solvents, facilitating its incorporation into various formulations and devices.

Recent research published in the Journal of Medicinal Chemistry (2023) explored the compound's potential as a photosensitizer in photodynamic therapy (PDT). The study demonstrated that 71550-33-9 exhibits high singlet oxygen quantum yield (ΦΔ = 0.78) upon irradiation with 650 nm light, making it particularly effective for deep-tissue applications. In vitro studies using human cancer cell lines showed significant phototoxicity with IC50 values in the nanomolar range, while maintaining low dark toxicity.

Another significant development was reported in ACS Applied Materials & Interfaces (2024), where researchers utilized this compound as the active layer in organic field-effect transistors (OFETs). The material demonstrated excellent charge carrier mobility (0.12 cm²/V·s) and good ambient stability, attributed to the protective effect of the decyloxy side chains against oxidative degradation. These findings suggest potential applications in biosensing and medical diagnostics.

From a synthetic chemistry perspective, a recent Nature Communications paper (2024) described an improved synthetic route for 71550-33-9 with higher yield (68% vs previous 42%) and better regioselectivity. The new method employs a palladium-catalyzed cyclization followed by oxidative aromatization, significantly reducing the number of steps from the previous synthetic approach.

In the realm of drug delivery, researchers have investigated the compound's ability to form stable complexes with various therapeutic agents. A study in Advanced Drug Delivery Reviews (2023) demonstrated that the planar aromatic system of 71550-33-9 can intercalate with DNA and certain small molecule drugs, while the hydrophobic side chains facilitate incorporation into lipid-based delivery systems. This dual functionality makes it a versatile platform for combination therapies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research is focusing on improving its water solubility for biological applications and reducing potential off-target effects. Several research groups are exploring structural modifications while maintaining the core photophysical properties that make this compound unique.

In conclusion, Anthra[9,1,2-cde]benzo[rst]pentaphene-5,10-dione,16,17-bis(decyloxy)- (71550-33-9) represents a multifaceted compound with diverse applications in chemical biology and medicine. Ongoing research continues to uncover new properties and potential uses for this interesting molecule, making it a compound worth watching in the coming years.